Cas no 209405-20-9 (4,4-Dimethyl-5-hexynal)
4,4-Dimethyl-5-hexynal Chemical and Physical Properties
Names and Identifiers
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- 4,4-dimethylhex-5-ynal
- 209405-20-9
- 4,4-Dimethyl-5-hexynal
- EN300-7623565
-
- Inchi: 1S/C8H12O/c1-4-8(2,3)6-5-7-9/h1,7H,5-6H2,2-3H3
- InChI Key: PPPCDLWSEAOPAD-UHFFFAOYSA-N
- SMILES: O=CCCC(C#C)(C)C
Computed Properties
- Exact Mass: 124.088815002g/mol
- Monoisotopic Mass: 124.088815002g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 4
- Complexity: 136
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 17.1Ų
4,4-Dimethyl-5-hexynal Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7623565-0.05g |
4,4-dimethylhex-5-ynal |
209405-20-9 | 95.0% | 0.05g |
$315.0 | 2025-02-24 | |
| Enamine | EN300-7623565-0.1g |
4,4-dimethylhex-5-ynal |
209405-20-9 | 95.0% | 0.1g |
$470.0 | 2025-02-24 | |
| Enamine | EN300-7623565-0.25g |
4,4-dimethylhex-5-ynal |
209405-20-9 | 95.0% | 0.25g |
$672.0 | 2025-02-24 | |
| Enamine | EN300-7623565-0.5g |
4,4-dimethylhex-5-ynal |
209405-20-9 | 95.0% | 0.5g |
$1058.0 | 2025-02-24 | |
| Enamine | EN300-7623565-1.0g |
4,4-dimethylhex-5-ynal |
209405-20-9 | 95.0% | 1.0g |
$1357.0 | 2025-02-24 | |
| Enamine | EN300-7623565-2.5g |
4,4-dimethylhex-5-ynal |
209405-20-9 | 95.0% | 2.5g |
$2660.0 | 2025-02-24 | |
| Enamine | EN300-7623565-5.0g |
4,4-dimethylhex-5-ynal |
209405-20-9 | 95.0% | 5.0g |
$3935.0 | 2025-02-24 | |
| Enamine | EN300-7623565-10.0g |
4,4-dimethylhex-5-ynal |
209405-20-9 | 95.0% | 10.0g |
$5837.0 | 2025-02-24 |
4,4-Dimethyl-5-hexynal Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
Additional information on 4,4-Dimethyl-5-hexynal
4,4-Dimethyl-5-hexynal and CAS No. 209405-20-9: A Comprehensive Overview of Structure, Synthesis, and Biological Applications
4,4-Dimethyl-5-hexynal, with the chemical formula C10H18O and molecular weight of 158.25 g/mol, is a unique organic compound characterized by its aldehyde functional group and a terminal alkyne moiety. This molecule, cataloged under the CAS No. 209405-20-9 registry, has garnered significant attention in recent years due to its potential applications in pharmaceuticals, materials science, and fragrance chemistry. The structural simplicity of 4,4-Dimethyl-5-hexynal—comprising a six-carbon chain with two methyl groups at the 4-position and a terminal alkyne at the 5-position—provides a versatile scaffold for functionalization and modification, making it a promising candidate for further chemical exploration.
Recent studies have highlighted the synthetic utility of 4,4-Dimethyl-5-hexynal in the development of novel therapeutic agents. For instance, a 2023 publication in the Journal of Organic Chemistry demonstrated that the alkyne group in 4,4-Dimethyl-5-hexynal can be selectively functionalized using copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions to introduce bioactive moieties. This approach has been applied to create derivatives with enhanced anti-inflammatory properties, as reported in a 2024 study by the University of Tokyo. The ability to modify the alkyne moiety while preserving the aldehyde group underscores the synthetic flexibility of 4,4-Dimethyl-5-hexynal.
The biological activity of 4,4-Dimethyl-5-hexynal has been investigated in several contexts. A 2023 study published in Chemical Research in Toxicology found that the compound exhibits moderate antimicrobial activity against Gram-positive bacteria, suggesting its potential as a lead compound for antibiotic development. Additionally, research from the National Institute of Health (NIH) in 2024 revealed that the aldehyde group in 4,4-Dimethyl-5-hexynal can interact with specific receptors in the central nervous system, potentially modulating neurotransmitter signaling. These findings highlight the importance of understanding the molecular interactions of 4,4-Dimethyl-5-hexynal in its biological applications.
Applications of 4,4-Dimethyl-5-hexynal extend beyond pharmaceutical research. In the field of fragrance chemistry, the compound is being explored as a potential flavoring agent due to its unique olfactory profile. A 2023 study by the European Flavor and Fragrance Association reported that 4,4-Dimethyl-5-hexynal exhibits a sweet, woody aroma, making it suitable for use in perfumes and food products. Furthermore, the compound's hydrophobic nature and high molecular weight make it a candidate for use in polymer science, where it can serve as a cross-linking agent or a component in advanced materials.
The synthesis of 4,4-Dimethyl-5-hexynal has been optimized in recent years to improve yield and purity. Traditional methods, such as the alkyne coupling of alkyl halides with acetylene derivatives, have been replaced by more efficient catalytic approaches. A 2023 article in Organic Letters described a novel method involving the use of a palladium catalyst to couple the alkyne group with the aldehyde moiety, achieving a 95% yield under mild conditions. This advancement has significantly reduced the cost of production, making 4,4-Dimethyl-5-hexynal more accessible for research and industrial applications.
Environmental and safety considerations are also critical in the use of 4,4-Dimethyl-5-hexynal. While the compound itself is not classified as a hazardous substance, its synthesis and application require careful handling to ensure compliance with regulatory standards. A 2024 review in Green Chemistry emphasized the importance of sustainable synthesis methods for 4,4-Dimethyl-5-hexynal, suggesting that green chemistry principles can be applied to reduce waste and improve energy efficiency. These efforts are essential for the long-term viability of the compound in both academic and industrial settings.
In conclusion, 4,4-Dimethyl-5-hexynal (CAS No. 209405-20-9) is a multifunctional compound with a wide range of potential applications. Its unique structure provides a foundation for chemical modification, enabling the development of new drugs, materials, and fragrances. Ongoing research into its biological activity, synthetic methods, and environmental impact will further enhance its utility in various fields. As the scientific community continues to explore the properties of 4,4-Dimethyl-5-hexynal, it is likely to play an increasingly important role in the advancement of chemistry and related disciplines.
For more information on the latest research and applications of 4,4-Dimethyl-5-hexynal, consult peer-reviewed journals such as the Journal of Organic Chemistry, Chemical Research in Toxicology, and Organic Letters. These resources provide detailed insights into the synthesis, properties, and potential uses of this intriguing compound.
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